Cas no 33514-39-5 (Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI))
33514-39-5 structure
Product Name:Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI)
CAS No:33514-39-5
MF:C4H9NO4S
MW:167.18356013298
CID:294279
PubChem ID:23844143
Update Time:2025-04-19
Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI)
- (2R)-2-Amino-4-sulfinobutanoic acid
- D-HOMOCYSTEINESULFINIC ACID
- 33514-39-5
- PDSP2_001258
- AKOS006275195
- BDBM86197
- D-homocysteine sulfinic acid
- PDSP1_001274
-
- Inchi: 1S/C4H9NO4S/c5-3(4(6)7)1-2-10(8)9/h3H,1-2,5H2,(H,6,7)(H,8,9)/t3-/m1/s1
- InChI Key: PDNJLMZEGXHSCU-GSVOUGTGSA-N
- SMILES: S(CC[C@H](C(=O)O)N)(=O)O
Computed Properties
- Exact Mass: 167.02522894g/mol
- Monoisotopic Mass: 167.02522894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.8
- Topological Polar Surface Area: 120Ų
Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI) Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
33514-39-5 (Butanoic acid,2-amino-4-sulfino-, (2R)- (9CI)) Related Products
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